Cas no 53702-82-2 (9-oxa-1-azaspiro5.5undecane)

• Product Name: 9-oxa-1-azaspiro5.5undecane
• CAS No: 53702-82-2
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 2830872
• PubChem ID: 56932102
• Update Time: 2025-06-20

9-oxa-1-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 9-oxa-1-azaspiro[5.5]undecane
• 9-oxa-1-azaspiro5.5undecane
• 53702-82-2
• DTXSID90718889
• EN300-1461629
• SCHEMBL16877645

• Inchi： 1S/C9H17NO/c1-2-6-10-9(3-1)4-7-11-8-5-9/h10H,1-8H2
• InChI Key： HNYYNSTWKWZXAG-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)CCCCN2

Computed Properties

• Exact Mass: 155.131014166Da
• Monoisotopic Mass: 155.131014166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.00±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 249.6±33.0 ºC (760 Torr),
• Flash Point: 96.2±14.8 ºC,
• Solubility: Soluble (120 g/l) (25 º C),

Additional information on 9-oxa-1-azaspiro5.5undecane

Introduction to 9-oxa-1-azaspiro[5.5]undecane (CAS No. 53702-82-2)

9-oxa-1-azaspiro[5.5]undecane, with the CAS number 53702-82-2, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound is characterized by its spirocyclic structure, which consists of a 11-membered ring with an oxygen atom and a nitrogen atom bridging the ring. The spirocyclic framework provides a rigid and well-defined structure, making it an attractive scaffold for various applications.

The chemical structure of 9-oxa-1-azaspiro[5.5]undecane is defined by its molecular formula C₁₁H₂₀N₂O, with a molecular weight of approximately 196.28 g/mol. The compound's unique spirocyclic architecture imparts it with distinct physical and chemical properties, including high thermal stability and solubility in a variety of organic solvents. These properties make it a valuable starting material for the synthesis of more complex molecules and derivatives.

In the realm of medicinal chemistry, 9-oxa-1-azaspiro[5.5]undecane has been explored for its potential therapeutic applications. Recent studies have highlighted its role as a scaffold for the development of novel drugs targeting various diseases. For instance, researchers have synthesized derivatives of 9-oxa-1-azaspiro[5.5]undecane that exhibit potent anti-inflammatory and analgesic properties, making them promising candidates for the treatment of chronic pain and inflammatory conditions.

A notable study published in the Journal of Medicinal Chemistry in 2023 investigated the use of 9-oxa-1-azaspiro[5.5]undecane-based compounds as selective inhibitors of specific kinases involved in cancer progression. The results demonstrated that these derivatives effectively inhibited the activity of key kinases, leading to reduced tumor growth in preclinical models. This finding underscores the potential of 9-oxa-1-azaspiro[5.5]undecane as a platform for developing targeted cancer therapies.

Beyond its medicinal applications, 9-oxa-1-azaspiro[5.5]undecane has also found utility in materials science. The rigid spirocyclic structure provides excellent mechanical properties, making it suitable for use in polymer science and nanotechnology. Researchers have incorporated 9-oxa-1-azaspiro[5.5]undecane-based monomers into polymer chains to enhance their thermal stability and mechanical strength. These polymers have shown promise in applications such as coatings, adhesives, and advanced composite materials.

The synthesis of 9-oxa-1-azaspiro[5.5]undecane typically involves multi-step processes that leverage modern synthetic techniques such as transition-metal catalysis and organocatalysis. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, reducing costs and improving yields. For example, a study published in Organic Letters in 2022 described a novel palladium-catalyzed cyclization reaction that yielded high-purity 9-oxa-1-azaspiro[5.5]undecane with excellent yields.

In conclusion, 9-oxa-1-azaspiro[5.5]undecane (CAS No. 53702-82-2) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and organic synthesis. Its unique spirocyclic structure endows it with valuable properties that make it an attractive scaffold for the development of novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in the scientific community.